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Compound of Interest

Compound Name: Formothion

Cat. No.: B1673548 Get Quote

For the attention of researchers, scientists, and professionals in drug development, this

document provides an in-depth technical overview of the solubility of the organophosphate

insecticide, Formothion, in aqueous and organic media. This guide includes collated solubility

data, detailed experimental protocols for solubility determination, and a visual representation of

the experimental workflow.

Core Topic: Formothion Solubility in Organic
Solvents and Water
Formothion (C6H12NO4PS2) is a systemic and contact insecticide and acaricide. Its efficacy

and environmental fate are significantly influenced by its solubility in various solvents.

Understanding its solubility is crucial for the development of stable formulations, for conducting

toxicological studies, and for predicting its environmental transport and persistence.

Data Presentation: Quantitative Solubility of Formothion
The solubility of Formothion varies considerably between water and different types of organic

solvents. The following table summarizes the available quantitative and qualitative data.
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Solvent Solvent Type Solubility at 20°C Reference

Water (pH 7) Polar Protic 2600 mg/L (2.6 g/L) [1]

Alcohols (e.g.,

Methanol, Ethanol)
Polar Protic Miscible [2][3][4]

Ketones (e.g.,

Acetone)
Polar Aprotic Miscible [2]

Ethers (e.g., Diethyl

ether)
Polar Aprotic Miscible

Chloroform Polar Aprotic Miscible

Benzene Nonpolar Miscible

Toluene Nonpolar Miscible

Xylene Nonpolar Miscible

Hexane Nonpolar Slightly soluble

Ligroin Nonpolar Very slightly soluble

Paraffin Oil Nonpolar Very slightly soluble

Note: "Miscible" indicates that the substances are soluble in each other in all proportions.

Experimental Protocols
The following are detailed methodologies for determining the solubility of a pesticide like

Formothion in water and organic solvents. These protocols are synthesized from established

methods for pesticide analysis.

Protocol 1: Determination of Water Solubility (Shake-
Flask Method)
This method is suitable for substances with solubilities greater than 10 mg/L.

1. Preparation of Saturated Solution: a. Add an excess amount of Formothion to a flask

containing deionized water of a known pH (e.g., pH 7). b. Seal the flask and place it in a
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constant temperature water bath shaker (20°C ± 0.5°C). c. Shake the flask for a predetermined

period (e.g., 24-48 hours) to ensure equilibrium is reached. Preliminary tests should be

conducted to determine the time required to reach equilibrium.

2. Sample Separation: a. After shaking, allow the flask to stand in the constant temperature

bath for at least 24 hours to allow for the separation of undissolved material. b. Centrifuge an

aliquot of the supernatant at a controlled temperature to remove any suspended particles.

3. Analysis: a. Carefully extract a known volume of the clear supernatant. b. Analyze the

concentration of Formothion in the supernatant using a suitable analytical method, such as

High-Performance Liquid Chromatography (HPLC) with UV detection or Gas Chromatography

(GC) with a nitrogen-phosphorus detector (NPD). c. Prepare a calibration curve using standard

solutions of Formothion of known concentrations to quantify the amount in the sample.

4. Calculation: a. The solubility is calculated from the mean of at least three independent

determinations.

Protocol 2: Determination of Solubility in Organic
Solvents
1. Preparation of Test Solutions: a. In a series of vials, accurately weigh a known mass of

Formothion. b. To each vial, add a measured volume of the organic solvent to be tested (e.g.,

methanol, hexane).

2. Dissolution and Observation: a. Vigorously shake or vortex the vials until the Formothion is

completely dissolved. A sonicator can be used to aid dissolution. b. If the compound dissolves

completely, add a further known mass of Formothion and repeat the process until a saturated

solution with visible undissolved solid is obtained. c. For solvents in which Formothion is

expected to be miscible, a simple visual confirmation of complete dissolution of a certain

amount can be sufficient to confirm miscibility.

3. Equilibration and Analysis (for slightly soluble solvents): a. For solvents where a precise

solubility value is required (e.g., hexane), prepare a saturated solution as described in Protocol

1. b. After an equilibration period with agitation at a constant temperature, allow the

undissolved solid to settle. c. Centrifuge an aliquot of the supernatant. d. Dilute a known
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volume of the clear supernatant with a suitable solvent and analyze the concentration of

Formothion using an appropriate analytical technique (e.g., GC-NPD or HPLC-UV).

Mandatory Visualization
The following diagram illustrates the general experimental workflow for determining the

solubility of Formothion.
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Experimental Workflow for Formothion Solubility Determination
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Workflow for determining Formothion solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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